Cas no 2138386-76-0 (2-(2-cyclopropyl-2-methoxyethyl)-2H-1,2,3-triazol-4-amine)

2-(2-Cyclopropyl-2-methoxyethyl)-2H-1,2,3-triazol-4-amine is a specialized heterocyclic compound featuring a cyclopropyl-methoxyethyl substituent linked to a 1,2,3-triazole core. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of the amine group at the 4-position of the triazole ring enhances its versatility as a building block for further functionalization. The cyclopropyl moiety contributes to steric and electronic modulation, while the methoxyethyl chain may influence solubility and pharmacokinetic properties. This compound is of interest in medicinal chemistry for its potential as an intermediate in the synthesis of biologically active molecules, particularly those targeting nitrogen-rich scaffolds. Its well-defined structure ensures reproducibility in synthetic pathways.
2-(2-cyclopropyl-2-methoxyethyl)-2H-1,2,3-triazol-4-amine structure
2138386-76-0 structure
Product Name:2-(2-cyclopropyl-2-methoxyethyl)-2H-1,2,3-triazol-4-amine
CAS No:2138386-76-0
MF:C8H14N4O
MW:182.222960948944
CID:6427967
PubChem ID:165952921
Update Time:2025-10-05

2-(2-cyclopropyl-2-methoxyethyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-cyclopropyl-2-methoxyethyl)-2H-1,2,3-triazol-4-amine
    • 2138386-76-0
    • EN300-1114365
    • Inchi: 1S/C8H14N4O/c1-13-7(6-2-3-6)5-12-10-4-8(9)11-12/h4,6-7H,2-3,5H2,1H3,(H2,9,11)
    • InChI Key: FKFZEZIDSABKLR-UHFFFAOYSA-N
    • SMILES: O(C)C(CN1N=CC(N)=N1)C1CC1

Computed Properties

  • Exact Mass: 182.11676108g/mol
  • Monoisotopic Mass: 182.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66Ų

2-(2-cyclopropyl-2-methoxyethyl)-2H-1,2,3-triazol-4-amine Pricemore >>

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Additional information on 2-(2-cyclopropyl-2-methoxyethyl)-2H-1,2,3-triazol-4-amine

Compound CAS No. 2138386-76-0: A Comprehensive Overview of 2-(2-cyclopropyl-2-methoxyethyl)-2H-1,2,3-triazol-4-amine

Compound CAS No. 2138386-76-0, also known as 2-(2-cyclopropyl-2-methoxyethyl)-2H-1,2,3-triazol-4-amine, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in contemporary scientific studies.

The molecular structure of CAS No. 2138386-76-0 is characterized by a triazole ring system, which is a heterocyclic aromatic compound with three nitrogen atoms and two carbon atoms in the ring. The presence of the cyclopropyl group and the methoxyethyl substituent further enhances its chemical versatility and reactivity. Recent studies have highlighted the importance of such structural motifs in drug design, particularly in the development of small molecule inhibitors and bioisosteres.

One of the most notable aspects of CAS No. 2138386-76-0 is its role in medicinal chemistry, where it serves as a lead compound for the development of novel therapeutic agents. Its ability to modulate key biological targets, such as enzymes and receptors, has been extensively explored in recent research. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cysteine proteases, which are implicated in various pathological conditions, including inflammatory diseases and cancer.

In addition to its medicinal applications, CAS No. 2138386-76-0 has also found utility in the field of materials science, particularly in the synthesis of advanced materials with tailored properties. The triazole moiety in its structure contributes to its ability to form stable covalent bonds with other functional groups, making it an ideal candidate for use in click chemistry reactions and the preparation of cross-linked polymers.

Recent advancements in synthetic methodology have further expanded the scope of applications for this compound. Researchers have developed efficient routes for its synthesis using transition metal catalysis, which has significantly improved the yield and purity of the product. These methods are not only environmentally friendly but also scalable, making them suitable for industrial production.

The pharmacokinetic properties of CAS No. 2138386-76-0 have also been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its potential use in therapeutic interventions.

Moreover, computational studies using molecular docking and dynamics simulations have provided valuable insights into the binding modes and interactions of this compound with its target proteins. These studies have been instrumental in guiding further optimization efforts to enhance its potency and selectivity.

In conclusion, CAS No. 2138386-76-0 (2-(2-cyclopropyl-2-methoxyethyl)-2H-1,2,3-triazol-4-amine) is a versatile chemical entity with immense potential across multiple disciplines. Its unique structural features, coupled with recent advances in synthetic and computational techniques, position it as a promising candidate for future innovations in drug discovery and materials science.

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